Cas no 849062-13-1 (3-(2'-Fluorobenzyloxy)phenylboronic Acid)

3-(2'-Fluorobenzyloxy)phenylboronic Acid Properties

Names and Identifiers

• (3-((2-Fluorobenzyl)oxy)phenyl)boronic acid
• 3-(2'-Fluorobenzyloxy)phenylboronic acid
• 3-(2-Fluorobenzyloxy)phenylboronic acid
• Boronic acid,B-[3-[(2-fluorophenyl)methoxy]phenyl]-
• [3-[(2-fluorophenyl)methoxy]phenyl]boronic acid
• Boronic acid, B-[3-[(2-fluorophenyl)methoxy]phenyl]-
• SY276958
• AKOS009319996
• AB32218
• 3-[(2-FLUOROPHENYL)METHOXY]PHENYLBORONIC ACID
• DTXSID80584616
• CS-0174188
• {3-[(2-Fluorophenyl)methoxy]phenyl}boronic acid
• 3-[(2-Fluorobenzyl)oxy]phenylboronic Acid
• MFCD07369750
• 3-(2''-Fluorobenzyloxy)phenylboronic Acid
• 849062-13-1
• BS-22483
• (3-((2-Fluorobenzyl)oxy)phenyl)boronicacid
• BP-12148
• SCHEMBL4317982
• +Expand

• MDL： MFCD07369750
• InChIKey： CPTYKSHXZNSHLB-UHFFFAOYSA-N
• Inchi： 1S/C13H12BFO3/c15-13-7-2-1-4-10(13)9-18-12-6-3-5-11(8-12)14(16)17/h1-8,16-17H,9H2
• SMILES： B(C1=CC=CC(OCC2=CC=CC=C2F)=C1)(O)O

Computed Properties

• Exact Mass: 246.08600
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 246.086
• Heavy Atom Count: 18
• Complexity: 252
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Topological Polar Surface Area: 49.7A^2

Experimental Properties

• LogP: 1.08450
• PSA: 49.69000
• Refractive Index: 1.577
• Boiling Point: 427.7°C at 760 mmHg
• Melting Point: 94-106 °C (lit.)
• Flash Point: 212.5°C
• pka: 8.02±0.10(Predicted)
• Density: 1.26

3-(2'-Fluorobenzyloxy)phenylboronic Acid Security Information

• WGK Germany：3
• Safety Instruction： S22; S24/25
• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：under inert gas (nitrogen or Argon) at 2–8 °C

3-(2'-Fluorobenzyloxy)phenylboronic Acid Customs Data

• HS CODE：2931900090
• Customs Data：

  China Customs Code:

  2931900090

  Overview:

  2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

  Summary:

  2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%